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Compound of Interest

Compound Name: Boc-N-Me-Nle-OH

Cat. No.: B558269 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like Boc-N-Me-Nle-OH are paramount for a secure and

compliant laboratory environment. This guide provides immediate, essential safety protocols,

logistical information, and step-by-step procedures for the operational use and disposal of Boc-
N-Me-Nle-OH, a non-natural amino acid derivative commonly used in peptide synthesis.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-N-Me-Nle-OH is provided in the

table below.

Property Value

Molecular Formula C12H23NO4[1][2]

Molecular Weight 245.32 g/mol [1][2]

CAS Number 117903-25-0[1][2]

Appearance White to off-white powder

Storage Temperature Room temperature[2]
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While Boc-N-Me-Nle-OH is not classified as a hazardous substance under GHS criteria by

most suppliers, it is prudent to handle it with care, as with all laboratory chemicals.[3] The

primary hazards are associated with inhalation of dust particles and direct contact with skin and

eyes.

Minimum PPE Requirements

The following personal protective equipment should be worn at all times when handling Boc-N-
Me-Nle-OH:

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.[3][4]

Protects eyes from dust

particles and accidental

splashes.

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile).[3][5]

Prevents skin contact with the

chemical. Gloves should be

inspected before use and

disposed of properly.[3]

Body Protection Laboratory coat.[3]
Protects skin and personal

clothing from contamination.

Experimental Workflow for Safe Handling
Proper handling procedures are critical to minimize exposure and ensure experimental integrity.

The following workflow outlines the key steps for safely using Boc-N-Me-Nle-OH in a

laboratory setting.
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Caption: A workflow diagram illustrating the safe handling of Boc-N-Me-Nle-OH from

preparation to decontamination.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that a designated work area, preferably within a

chemical fume hood, is clean and uncluttered.[3] Have all necessary equipment, including

the chemical, solvents, and waste containers, readily available.
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Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing: To avoid inhalation of dust, weighing of the solid Boc-N-Me-Nle-OH should be

performed in a well-ventilated area, such as a chemical fume hood.[3] Use a clean spatula

and weighing paper.

Dissolution: When preparing solutions, add the solid Boc-N-Me-Nle-OH to the solvent slowly

to avoid splashing.

Reaction: Carry out the chemical reaction in a closed or contained system where possible to

minimize the release of any vapors or aerosols.

Waste Collection: All waste materials, including unused chemicals, contaminated

consumables (e.g., gloves, weighing paper), and empty containers, should be collected in

designated, labeled, and sealed waste containers.

Decontamination: After handling is complete, thoroughly clean the work area, including

benchtops and equipment, with an appropriate solvent. Remove and dispose of PPE as per

institutional guidelines. Always wash hands thoroughly with soap and water after removing

gloves.[3]

Emergency Procedures
In the event of accidental exposure or a spill, follow these immediate first aid and containment

measures.
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Exposure/Spill Type Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

medical attention if irritation persists.[3][6]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if symptoms occur.[3][6]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms persist.[3][6]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.[3]

Minor Spill

Evacuate the immediate area. Ensure adequate

ventilation. Wear appropriate PPE. Sweep up

the solid material, avoiding dust generation, and

place it in a sealed container for disposal. Clean

the spill area with a suitable solvent.

Disposal Plan
Proper disposal of Boc-N-Me-Nle-OH and its associated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation and Disposal Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558269#personal-protective-equipment-for-handling-
boc-n-me-nle-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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